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Compound of Interest

Compound Name:
2-Chloro-3-(difluoromethyl)-6-

methylquinoline

Cat. No.: B12069737

Get Quote

Core Structural and Electronic Profiling
In modern drug discovery and medicinal chemistry, the strategic functionalization of privileged

scaffolds is paramount. 2-Chloro-3-(difluoromethyl)-6-methylquinoline represents a highly

specialized, multi-functionalized heterocyclic building block. Its precise substitution pattern

offers orthogonal reactivity and unique physicochemical properties, making it an invaluable

intermediate for synthesizing kinase inhibitors, antimalarials, and advanced agrochemicals[1].

As a Senior Application Scientist, understanding the "why" behind this molecule's architecture

is critical before deploying it in a synthetic pathway:

The Quinoline Scaffold: Provides a rigid, aromatic framework capable of π−π stacking and

hydrogen bonding (via the nitrogen lone pair) within biological target sites.

C2-Chlorine (The Electrophilic Node): The quinoline nitrogen exerts strong inductive (-I) and

mesomeric (-M) electron-withdrawing effects, heavily depleting electron density at the C2

position[2]. This activation makes the C2-chlorine an exceptional leaving group, priming the

molecule for Nucleophilic Aromatic Substitution (SNAr) and palladium-catalyzed cross-

coupling reactions.
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C3-Difluoromethyl Group (The Bioisostere): Unlike a fully fluorinated trifluoromethyl (-CF3)

group, the -CHF2 moiety acts as a lipophilic hydrogen bond donor. It precisely modulates the

pKa of the adjacent quinoline nitrogen, improving membrane permeability while conferring

metabolic stability against cytochrome P450-mediated oxidation[1].

C6-Methyl Group (The Steric Handle): Provides weak electron donation (+I, +M via

hyperconjugation) to the carbocyclic ring, slightly offsetting the electron-withdrawing nature

of the pyridine moiety. Sterically, it serves as a hydrophobic vector designed to occupy

lipophilic pockets in target proteins.

Physicochemical Properties
To guide downstream formulation and purification strategies, the theoretical and predicted

quantitative data for this compound are summarized below.

Property Value
Clinical / Synthetic
Relevance

Molecular Formula C11H8ClF2N
Defines stoichiometric

calculations.

Molecular Weight 227.64 g/mol
Highly efficient ligand

efficiency (LE) metric.

LogP (Predicted) ~3.5
Indicates favorable lipophilicity

for membrane crossing.

Hydrogen Bond Donors 0 (Strict) / 1 (Weak)
The -CHF2 proton can act as a

weak H-bond donor.

Hydrogen Bond Acceptors 3 (N, F, F)
Facilitates target protein

interactions.

Topological Polar Surface Area 12.89 Å²

Excellent predictor for blood-

brain barrier (BBB)

penetration.
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Synthetic Methodologies: A Self-Validating
Workflow
Direct installation of a difluoromethyl group onto an unfunctionalized quinoline ring is

synthetically unfeasible due to regioselectivity issues. Therefore, the most robust, high-yielding

strategy is a bifurcated approach: constructing a 3-formyl precursor via a Vilsmeier-Haack

cyclization, followed by deoxofluorination[3].

Quantitative Reagent Summary
Reagent Equivalents Function in Workflow

N-(p-Tolyl)acetamide 1.0 eq Primary starting material

Phosphorus Oxychloride

(POCl3)
3.5 - 4.5 eq

Vilsmeier reagent precursor /

Dehydrating agent

N,N-Dimethylformamide (DMF) 3.0 eq Solvent / Formylating reactant

DAST 1.5 - 2.0 eq
Nucleophilic deoxofluorinating

agent

Phase 1: Meth-Cohn Cyclization (Vilsmeier-Haack)
Causality & Mechanism: The Meth-Cohn synthesis is the gold standard for constructing 2-

chloro-3-formylquinolines[3]. The Vilsmeier-Haack reagent (a chloromethyleneiminium ion

formed in situ from POCl3 and DMF) acts as a potent electrophile. The reaction with N-(p-

tolyl)acetamide forces a double formylation followed by an intramolecular electrophilic aromatic

substitution. The high temperature (120°C) provides the thermodynamic energy required to

drive the final rearomatization, yielding the highly stable quinoline core[4].

Step-by-Step Protocol:

Reagent Preparation: Cool anhydrous DMF (3.0 eq) to 0°C under an inert atmosphere. Add

POCl3 (4.5 eq) dropwise to control the highly exothermic formation of the Vilsmeier reagent.

Addition: Slowly introduce N-(p-tolyl)acetamide (1.0 eq) to the stirring complex.

Cyclization: Heat the reaction mixture to 120°C for 4–6 hours.
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Quench & Isolate: Cool the mixture to room temperature and pour it over crushed ice. The

target intermediate, 2-chloro-6-methylquinoline-3-carbaldehyde, will precipitate as a solid.

Filter, wash with cold water, and recrystallize from ethyl acetate.

Self-Validation:

TLC: Run in Hexane:EtOAc (3:1). The starting material must be fully consumed, replaced

by a highly UV-active product spot.

NMR: 1 H NMR (CDCl3) must display a distinct, sharp aldehydic proton singlet at ~10.5

ppm and a methyl singlet at ~2.5 ppm[5].

Phase 2: Deoxofluorination via DAST
Causality & Mechanism: Diethylaminosulfur trifluoride (DAST) facilitates the nucleophilic

substitution of the aldehydic oxygen with two fluorine atoms. The reaction proceeds via a

transient sulfurane intermediate. Strict anhydrous conditions are non-negotiable; DAST

hydrolyzes violently in the presence of water to yield highly corrosive hydrogen fluoride (HF).

Step-by-Step Protocol:

Setup: Dissolve the purified 2-chloro-6-methylquinoline-3-carbaldehyde (1.0 eq) in

anhydrous dichloromethane (DCM) under a strict Argon atmosphere at 0°C.

Addition: Add DAST (1.5 eq) dropwise via a syringe pump to control the thermal profile.

Reaction: Allow the mixture to warm naturally to room temperature and stir for 12 hours.

Quench: Cool the flask back to 0°C and carefully quench with saturated aqueous NaHCO3

to neutralize HF byproducts.

Extraction: Extract the aqueous layer with DCM (3x). Dry the combined organic layers over

anhydrous MgSO4, concentrate under reduced pressure, and purify via silica gel flash

chromatography.

Self-Validation:
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NMR: 19 F NMR must show characteristic signals around -115 ppm. 1 H NMR will reveal

a triplet for the -CHF2 proton ( J≈55 Hz) due to geminal fluorine coupling, while the

aldehyde singlet at 10.5 ppm must be completely absent.

N-(p-Tolyl)acetamide 2-Chloro-6-methylquinoline-
3-carbaldehyde

 POCl3, DMF
120°C (Meth-Cohn) 2-Chloro-3-(difluoromethyl)-

6-methylquinoline

 DAST, CH2Cl2
0°C to RT

Click to download full resolution via product page

Synthetic workflow from N-(p-Tolyl)acetamide to the target fluorinated quinoline.

Downstream Reactivity & Applications
The primary utility of 2-Chloro-3-(difluoromethyl)-6-methylquinoline lies in the orthogonal

reactivity of the C2-chlorine atom. Because the -CHF2 group is chemically inert under basic

and nucleophilic conditions, the molecule can be subjected to rigorous SNAr conditions or

Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) without

degrading the bioisostere[2].

When reacted with primary or secondary amines, the nucleophile attacks the electron-deficient

C2 carbon, forming a negatively charged Meisenheimer complex. The rapid expulsion of the

chloride ion restores aromaticity, yielding a highly functionalized, drug-like scaffold.
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2-Chloro-3-(difluoromethyl)-
6-methylquinoline

Meisenheimer Complex
(Anionic Intermediate)

 + Nucleophile (e.g., R-NH2)
Attack at C2

2-Substituted-3-(difluoromethyl)-
6-methylquinoline

 - Cl⁻ (Chloride leaving group)
Rearomatization

Click to download full resolution via product page

Nucleophilic Aromatic Substitution (SNAr) mechanism at the C2 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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